Cas no 1344958-54-8 ((S)-2-AMino-1-(4-MethoxyMethyl-piperidin-1-yl)-3-Methyl-butan-1-one)

• Product Name: (S)-2-AMino-1-(4-MethoxyMethyl-piperidin-1-yl)-3-Methyl-butan-1-one
• CAS No: 1344958-54-8
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD19624188
• CID: 4585971
• Update Time: 2025-05-23

(S)-2-AMino-1-(4-MethoxyMethyl-piperidin-1-yl)-3-Methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-AMino-1-(4-MethoxyMethyl-piperidin-1-yl)-3-Methyl-butan-1-one

• MDL： MFCD19624188
• Inchi： 1S/C12H24N2O2/c1-9(2)11(13)12(15)14-6-4-10(5-7-14)8-16-3/h9-11H,4-8,13H2,1-3H3/t11-/m0/s1
• InChI Key： HKXPTQFJNAGPHK-NSHDSACASA-N
• SMILES： C(N1CCC(COC)CC1)(=O)[C@@H](N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-AMino-1-(4-MethoxyMethyl-piperidin-1-yl)-3-Methyl-butan-1-one

(S)-2-Amino-1-(4-Methoxymethyl-piperidin-1-yl)-3-Methyl-butan-1-one

The compound (S)-2-Amino-1-(4-Methoxymethyl-piperidin-1-yl)-3-Methyl-butan-1-one, with CAS number 1344958-54-8, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amino ketones and features a piperidine ring with a methoxymethyl substituent, which contributes to its unique pharmacokinetic and pharmacodynamic properties. The (S) configuration at the chiral center suggests a potential for enantioselective biological activity, making it a promising candidate for drug development.

Recent studies have highlighted the role of (S)-2-Amino-1-(4-Methoxymethyl-piperidin-1-yl)-3-Methyl-butan-1-one in modulating various cellular pathways, particularly those involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) has been extensively investigated, with findings indicating efficient penetration into the central nervous system (CNS). This characteristic is crucial for its potential application in treating conditions such as Alzheimer's disease and Parkinson's disease, where CNS targeting is essential.

The synthesis of this compound involves a multi-step process that includes the formation of the piperidine ring, followed by selective oxidation and subsequent amine alkylation. Researchers have optimized these steps to achieve high yields and enantiomeric excess, ensuring scalability for large-scale production. The use of asymmetric catalysis has been particularly beneficial in controlling the stereochemistry of the molecule, which is critical for its biological activity.

Preclinical studies have demonstrated that (S)-2-Amino-1-(4-Methoxymethyl-piperidin-1-yl)-3-Methyl-butan-1-one exhibits potent inhibitory effects on key enzymes associated with neuroinflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as an anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, in vitro assays have shown that the compound selectively targets inflammatory pathways without significantly affecting normal cellular functions, indicating a favorable safety profile.

One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. By conjugating it with biodegradable polymers or lipid nanoparticles, researchers have enhanced its bioavailability and reduced systemic toxicity. This approach has shown particular promise in cancer therapy, where controlled release mechanisms can deliver therapeutic doses directly to tumor sites while sparing healthy tissues.

In addition to its pharmacological applications, (S)-2-Amino-1-(4-Methoxymethyl-piperidin-1-yl)-3-Methyl-butan-1-one has also been explored for its potential in agrochemicals. Its ability to inhibit plant pathogens and enhance crop resilience has been tested in controlled agricultural settings, with preliminary results indicating improved yield and disease resistance in staple crops such as wheat and rice.

The structural versatility of this compound allows for further modifications to tailor its properties for specific therapeutic applications. For instance, substituting the methoxymethyl group with other functional groups could expand its spectrum of activity or improve its solubility characteristics. Such modifications are currently being pursued in academic and industrial research labs worldwide.

In conclusion, (S)-2-Amino-1-(4-Methoxymethyl-piperidin-1-yl)-3-Methyl-butanone represents a significant advancement in organic synthesis and drug discovery. Its unique chemical structure, combined with cutting-edge research findings, positions it as a versatile tool in addressing diverse biomedical challenges. As ongoing studies continue to unravel its full potential, this compound holds immense promise for contributing to advancements in human health and agriculture.